Cas no 61911-86-2 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-chloro-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-chloro-
• CAS No: 61911-86-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 463238
• PubChem ID: 10375841
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-chloro-
• 7-chloro-1,5-dihydro-1,5-benzodiazepine-2,4-dione
• 7-Chloro-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• DTXSID30438913
• 61911-86-2
• AKOS020298956
• CHEMBL1642300

• Inchi： 1S/C9H7ClN2O2/c10-5-1-2-6-7(3-5)12-9(14)4-8(13)11-6/h1-3H,4H2,(H,11,13)(H,12,14)
• InChI Key： YJSTZLNRIMXFOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC(N2)=O)=O

Computed Properties

• Exact Mass: 210.01971
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2